Cas no 3581-24-6 (O-(4-cyano-3-methoxyphenyl) O,O-dimethyl phosphorothioate)

• Product Name: O-(4-cyano-3-methoxyphenyl) O,O-dimethyl phosphorothioate
• CAS No: 3581-24-6
• MF: C₁₀H₁₂NO₄PS
• MW: 273.245342254639
• CID: 1472530
• PubChem ID: 198973
• Update Time: 2025-04-20

O-(4-cyano-3-methoxyphenyl) O,O-dimethyl phosphorothioate Chemical and Physical Properties

Names and Identifiers

• O-(4-cyano-3-methoxyphenyl) O,O-dimethyl phosphorothioate
• 4-dimethoxyphosphinothioyloxy-2-methoxybenzonitrile
• Phosphorothioic acid, O,O-dimethyl O-(4-cyano-3-methoxyphenyl) ester
• 3581-24-6
• SCHEMBL11790210
• Phosphorothioic acid, O-(4-cyano-3-methoxyphenyl) O,O-dimethyl ester
• DTXSID00189344
• BRN 1990319

• Inchi： 1S/C10H12NO4PS/c1-12-10-6-9(5-4-8(10)7-11)15-16(17,13-2)14-3/h4-6H,1-3H3
• InChI Key： KNKKFBIQZZZINQ-UHFFFAOYSA-N
• SMILES： S=P(OC)(OC)OC1C=CC(C#N)=C(C=1)OC

Computed Properties

• Exact Mass: 273.02256
• Monoisotopic Mass: 273.02246604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 92.8Ų

Experimental Properties

• PSA: 60.71